Cas no 957120-89-7 ((7-Bromo-1H-indol-2-yl)boronic acid)
957120-89-7 structure
Product Name:(7-Bromo-1H-indol-2-yl)boronic acid
CAS No:957120-89-7
MF:C8H7BBrNO2
MW:239.861681222916
MDL:MFCD09800883
CID:839759
PubChem ID:44118629
Update Time:2025-04-19
(7-Bromo-1H-indol-2-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (7-Bromo-1H-indol-2-yl)boronic acid
- 7-Bromo-1H-indol-2-ylboronic acid
- 7-Bromoindole-2-boronic acid
- 7-BROMO-1H-INDOLE-2-BORONIC ACID
- Boronic acid, B-(7-bromo-1H-indol-2-yl)-
- (7-Bromo-1H-indol-2-yl)boronicacid
- DTXSID20656927
- SB40309
- AKOS015834740
- BS-24573
- 7-Bromo-1H-indol-2-ylboronic acid;7-Bromoindole-2-boronic acid
- 957120-89-7
- F87579
- A858847
- CS-0174998
- MFCD09800883
-
- MDL: MFCD09800883
- Inchi: 1S/C8H7BBrNO2/c10-6-3-1-2-5-4-7(9(12)13)11-8(5)6/h1-4,11-13H
- InChI Key: KLQBMECATXATSZ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2C=C(B(O)O)NC=21
Computed Properties
- Exact Mass: 238.97500
- Monoisotopic Mass: 238.97532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 56.25000
- LogP: 0.61020
(7-Bromo-1H-indol-2-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199008801-5g |
(7-Bromo-1H-indol-2-yl)boronic acid |
957120-89-7 | 95% | 5g |
$745.56 | 2023-08-31 | |
| TRC | B688948-25mg |
7-Bromoindole-2-boronic acid |
957120-89-7 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B688948-50mg |
7-Bromoindole-2-boronic acid |
957120-89-7 | 50mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B688948-100mg |
7-Bromoindole-2-boronic acid |
957120-89-7 | 100mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B688948-250mg |
7-Bromoindole-2-boronic acid |
957120-89-7 | 250mg |
$ 207.00 | 2023-04-18 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0062-1g |
7-Bromo-1H-indole-2-boronic acid |
957120-89-7 | 97% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0062-5g |
7-Bromo-1H-indole-2-boronic acid |
957120-89-7 | 97% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0062-500mg |
7-Bromo-1H-indole-2-boronic acid |
957120-89-7 | 97% | 500mg |
4655.75CNY | 2021-05-07 | |
| Apollo Scientific | OR11948-250mg |
7-Bromo-1H-indole-2-boronic acid |
957120-89-7 | 250mg |
£117.00 | 2025-02-19 | ||
| Apollo Scientific | OR11948-1g |
7-Bromo-1H-indole-2-boronic acid |
957120-89-7 | 1g |
£313.00 | 2025-02-19 |
(7-Bromo-1H-indol-2-yl)boronic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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